2-Nitrocyclododecanone
Overview
Description
Synthesis Analysis
The exact synthesis process of 2-Nitrocyclododecanone is not clearly mentioned in the available resources.Molecular Structure Analysis
The molecular structure of 2-Nitrocyclododecanone is represented by the linear formula: O2NC12H21(=O) . It has a molecular weight of 227.30 . The compound’s structures have been confirmed by (1)H NMR, IR, and elemental analysis .Chemical Reactions Analysis
The specific chemical reactions involving 2-Nitrocyclododecanone are not clearly mentioned in the available resources .Physical And Chemical Properties Analysis
The physical and chemical properties of 2-Nitrocyclododecanone are not clearly mentioned in the available resources .Scientific Research Applications
Synthesis of Heterophanes and Macrocycles : The ring enlargement of 2-nitrocyclododecanone has been used for the synthesis of macrocyclic compounds like [10]heterophanes. These heterophanes have applications in designing new materials and pharmaceuticals (Hadj-Abo, Bienz, & Hesse, 1994).
Study on Synthesis Methods : Research has been conducted on optimizing the synthesis of α-nitrocyclododecanone, focusing on reaction conditions like temperature, time, and solvent. These studies contribute to the efficient industrial production of this compound (Wang Dao-quan, 2007).
Macrocyclic Lactams Synthesis : 2-Nitrocyclododecanone has been converted to various N-substituted amides and macrocyclic lactams, which are important in the development of pharmaceuticals (Wälchli & Hesse, 1982).
Crystal and Molecular Structure Analysis : The compound has been used in the study of molecular structures through crystallography, enhancing our understanding of molecular interactions and conformations (Wang, Ming-an, Zhang, Ning, Hou, Xue-Tai, & Dao-Quan, 2005).
Synthesis of Lactones and Lactams : Its application in the synthesis of various lactones and lactams showcases its versatility in organic synthesis, aiding in the development of new compounds with potential pharmaceutical applications (Jia, Liang, Chang, & Wang Dao-quan, 2007).
Nitroheterocyclic Drugs Study : Research into nitroheterocyclic drugs, which includes compounds like 2-nitrocyclododecanone, sheds light on their broad-spectrum activity against various infections, thus contributing to medical therapeutics (Raether & Hänel, 2003).
Phototoxicity Studies : The phototoxicity of nitro compounds including derivatives of 2-nitrocyclododecanone, has been studied, providing insights into the environmental and health impacts of these compounds (Kagan, Tian P. Wang, Benight, Tuveson, Guizhi Wang, & Fu, 1990).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
2-nitrocyclododecan-1-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H21NO3/c14-12-10-8-6-4-2-1-3-5-7-9-11(12)13(15)16/h11H,1-10H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SIKBTEDZSLYKRA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCCCCC(=O)C(CCCC1)[N+](=O)[O-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H21NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60319089 |
Source
|
| Record name | 2-Nitrocyclododecanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60319089 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
227.30 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Nitrocyclododecanone | |
CAS RN |
13154-31-9 |
Source
|
| Record name | NSC339629 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=339629 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 2-Nitrocyclododecanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60319089 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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